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Compound of Interest

Compound Name: Dinex

Cat. No.: B1670687 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety, handling, and disposal information for Dinex, also

known as 2-cyclohexyl-4,6-dinitrophenol (CAS Number: 131-89-5). The following procedures

are designed to ensure the safe handling of this compound and to mitigate the risks associated

with its high toxicity. Adherence to these guidelines is essential for the protection of all

personnel and the environment.

Summary of Chemical Safety Information
Dinex is a yellow crystalline solid that is highly toxic if ingested, inhaled, or in contact with skin.

[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][2] The primary hazards

associated with Dinex are acute toxicity and environmental damage.[1]
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Property Value Source

Chemical Name 2-cyclohexyl-4,6-dinitrophenol PubChem

Synonyms Dinex, DNOCHP, Pedinex PubChem

CAS Number 131-89-5 PubChem

Molecular Formula C12H14N2O5 LGC Standards[3]

Molecular Weight 266.25 g/mol LGC Standards[3]

Appearance Yellow crystalline solid PubChem[1], ChemyData[4]

Melting Point 107.2 °C (225 °F)
NOAA CAMEO Chemicals[5],

PubChem[1]

Water Solubility 15 mg/L at 25 °C ChemicalBook[1]

GHS Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaledH410: Very toxic

to aquatic life with long lasting

effects

PubChem[1], Chem Service[2]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of personal protective equipment. The

following table outlines the minimum required PPE for handling Dinex.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before and after use.

Eyes/Face
Safety glasses with side

shields or a face shield

Must be worn at all times in the

laboratory. A face shield is

recommended when there is a

risk of splashing.

Body
Laboratory coat or chemical-

resistant apron
Should be fully buttoned.

Respiratory

Use in a well-ventilated area or

with local exhaust ventilation

(fume hood)

If ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step procedures is mandatory when working with Dinex.

Handling Procedure
Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Locate the nearest emergency eyewash station and safety shower.

Ventilation: All handling of Dinex, including weighing and solution preparation, must be

conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.

Dispensing: When weighing the solid material, use a spatula and handle it carefully to avoid

generating dust.

Solution Preparation: When preparing solutions, slowly add the solid Dinex to the solvent to

avoid splashing.
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Spill Management: In case of a spill, immediately evacuate the area and alert others. For

small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal. Do not use combustible materials like paper towels to

clean up spills of oxidizing agents.[5] For large spills, contact your institution's environmental

health and safety department.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water. Decontaminate all surfaces and equipment that may have come into contact with

Dinex.

Disposal Plan
All waste containing Dinex must be treated as hazardous waste and disposed of according to

institutional and local regulations.

Waste Collection: Collect all solid and liquid waste containing Dinex in clearly labeled,

sealed, and compatible containers.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "2-cyclohexyl-4,6-dinitrophenol," and the associated hazards (e.g., "Toxic,"

"Environmental Hazard").

Storage: Store hazardous waste in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety department. Do not dispose of Dinex down the drain or in

regular trash.[2]

Dinex Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cameochemicals.noaa.gov/chemical/3290
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10331%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b1670687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dinex Handling and Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of Dinex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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